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Compound of Interest

Compound Name: 2-Methyl-6-nitro-1H-indole
CAS No.: 3484-23-9
Cat. No.: B1268853
Get Quote
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Introduction & Significance

2-Methyl-6-nitro-1H-indole (CAS: 3484-23-9) is a critical heterocyclic scaffold used in the
synthesis of bioactive alkaloids, tryptophan 2,3-dioxygenase (TDO) inhibitors, and melatonin
receptor agonists.[1][2] The presence of the nitro group at the C6 position renders the indole
ring electron-deficient, altering its reactivity profile compared to the parent indole, particularly in
nucleophilic aromatic substitutions and reduction pathways to amino-indoles.

This guide provides a validated reference for the structural elucidation of 2-Methyl-6-nitro-1H-
indole, consolidating experimental data (NMR, IR, MS) with mechanistic synthesis insights.

Synthesis & Preparation

To ensure spectroscopic accuracy, the compound is typically synthesized via the Fischer Indole
Synthesis. This method, while robust, produces regioisomers that must be rigorously
separated.

Reaction Pathway
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The condensation of 3-nitrophenylhydrazine with acetone (or acetone equivalents) yields the
corresponding hydrazone. Acid-catalyzed cyclization ([3,3]-sigmatropic rearrangement)
produces a mixture of the 4-nitro and 6-nitro isomers.

o Regioselectivity: Cyclization at the para position relative to the nitro group (leading to the 6-
nitro isomer) is generally favored sterically over the ortho position (leading to the 4-nitro
isomer), but mixtures are inevitable.

 Purification: The 6-nitro isomer is isolated via column chromatography or fractional
crystallization (often less soluble than the 4-nitro isomer).

Synthesis Workflow Diagram
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Figure 1: Fischer Indole Synthesis pathway emphasizing the critical separation step for
Isomeric purity.

Physical Properties

Before spectroscopic analysis, verify the physical constants to ensure bulk purity.
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Property Value Notes
C
H
Molecular Formula N
0]
Molecular Weight 176.17 g/mol
Appearance Yellow crystalline solid Nitro group imparts color.
] ] Lit. range: 113-119 °C
Melting Point 118-119 °C i
depending on solvent.
. Sparingly soluble in non-polar
Solubility DMSO, Acetone, Methanol

solvents.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy
The

H NMR spectrum is characterized by the distinct deshielding effect of the 6-nitro group on the
adjacent protons (H5 and H7) and the diagnostic methyl singlet at C2.

H NMR Data (400 MHz, CDCI

/| DMSO-d
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Position

Shift (

ppm)

Multiplicity

Coupling (Hz)

Assignment
Logic

NH

11.60
(DMS0)~8.5
(cDCl

)

Broad Singlet

Exchangeable

acidic proton.

H-7

8.36

Doublet (d)

Diagnostic:
Highly
deshielded by
ortho-nitro group.
Appears as a
doublet due to

meta-coupling.

H-5

7.98

Doublet of
Doublets (dd)

Deshielded by
ortho-nitro.
Couples with H4
(ortho) and H7

(meta).

H-4

7.55

Doublet (d)

Pseudo-triplet
appearance
possible if long-
range coupling

exists.

6.38

Singlet (s)

Characteristic C3
proton of 2-
substituted
indoles. Can
show fine allylic

coupling (

Hz) to 2-Me.

2-CH

2.55

Singlet (s)

Methyl group
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electron-rich

pyrrole ring.

Interpretation Notes:
e Solvent Effect: In CDCI

, the NH signal may be broad or unobserved depending on concentration and water content.
In DMSO-d

, it is sharp and downfield (~11.6 ppm).

e H7 vs H4: H7 is the most downfield aromatic signal (excluding NH) due to the inductive and
resonance withdrawal of the nitro group and its proximity to the indole nitrogen.

C NMR Data (100 MHz, DMSO-d

Carbonyl/Nitro Carbons: ~142.0 (C-NO

).

Aromatic CH: 115.5 (C4), 107.8 (C5), 113.2 (C7), 100.5 (C3).

Quaternary Carbons: 138.5 (C2), 135.0 (C7a), 128.5 (C3a).

Aliphatic: 13.5 (CH

Infrared (IR) Spectroscopy

The IR spectrum confirms the presence of the nitro group and the indole amine.
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Wavenumber (cm

Functional Group Mode
)
Stretching (Secondary amine,
N-H 3314
H-bonded)
NO
1543 Asymmetric stretching (Strong)
(Asym)
NO
1316 Symmetric stretching (Strong)
(Sym)
C=C (An) 1589, 1463 Aromatic ring breathing
C-N 1069 Aryl-amine stretch

Mass Spectrometry (MS)

 |onization Mode: EI (70 eV) or ESI (+).

e Molecular lon (

): m/z 176.[3]

e Base Peak: Often m/z 130 or 176 depending on conditions.
Fragmentation Pathway:

e (176): Stable molecular ion.

e (130): Loss of the nitro group (46 Da).

e (103): Subsequent loss of HCN from the pyrrole ring.
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Figure 2: Primary fragmentation pathway observed in Electron Impact (El) mass spectrometry.
Experimental Protocol: Purity Verification
To be performed prior to biological screening.
e Sample Prep: Dissolve 5 mg of 2-Methyl-6-nitro-1H-indole in 0.6 mL DMSO-d

. Ensure complete dissolution (sonicate if necessary).
e Acquisition:

o Run standard

H NMR (16 scans).

o Check: Verify the integral ratio of the Methyl singlet (2.55 ppm, 3H) to the H-3 singlet (6.38
ppm, 1H). A deviation >5% indicates impurity (likely starting material or regioisomer).

o Regioisomer Check: Inspect the 7.0-8.0 ppm region. The 4-nitro isomer typically displays
different coupling patterns (triplet-like for H6 if H5/H7 coupling is similar).
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e Melting Point: Measure MP. A sharp range (118-119 °C) confirms high crystalline purity. A
depressed range (<113 °C) suggests contamination with the 4-nitro isomer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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